Cas no 70424-94-1 (Methyl 3,4,5-Tris(benzyloxy)benzoate)

• Product Name: Methyl 3,4,5-Tris(benzyloxy)benzoate
• CAS No: 70424-94-1
• MF: C₂₉H₂₆O₅
• MW: 454.513748645782
• MDL: MFCD03425302
• CID: 567278
• PubChem ID: 87577593
• Update Time: 2025-05-26

Methyl 3,4,5-Tris(benzyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4,5-tris(benzyloxy)benzoate
• 3,4,5-Tris(benzyloxy)benzoic Acid Methyl Ester
• 3,4,5-Tribenzyloxybenzoic Acid Methyl Ester
• Benzoic acid,3,4,5-tris(phenylmethoxy)-, methyl ester
• methyl 3,4,5-tris(phenylmethoxy)benzoate
• Methyl 3,4,5-Tribenzyloxybenzoate
• NSC525276
• Methyl Tri-O-benzylgallate
• MAUSJTNDKNFSEU-UHFFFAOYSA-N
• AK146917
• AX8284445
• ST24047744
• 3.4,5-Trisbenzyloxybenzoic Acid Methyl Ester
• 3,4,5-tri
• DS-8659
• MFCD03425302
• DTXSID50326202
• T1870
• FT-0672292
• TD1031
• SCHEMBL2338199
• AKOS022187099
• Benzoic acid,3,4,5-tris(phenylmethoxy)-,methyl ester
• CS-W011574
• 3,4,5-trisbenzyloxybenzoic acid methyl ester
• C29H26O5
• Methyl3,4,5-Tris(benzyloxy)benzoate
• 3,4,5-Tris(phenylmethoxy)benzoic Acid Methyl Ester
• 70424-94-1
• NSC-525276
• 3,4,5-Tris(phenylmethoxy)benzoic Acid Methyl Ester; Methyl 3,4,5-Tribenzyloxybenzoate; Methyl Tri-O-benzylgallate; NSC 525276;
• Methyl 3,4,5-Tris(benzyloxy)benzoate

• MDL： MFCD03425302
• Inchi： 1S/C29H26O5/c1-31-29(30)25-17-26(32-19-22-11-5-2-6-12-22)28(34-21-24-15-9-4-10-16-24)27(18-25)33-20-23-13-7-3-8-14-23/h2-18H,19-21H2,1H3
• InChI Key： MAUSJTNDKNFSEU-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC(C(=O)OC)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 454.17800
• Monoisotopic Mass: 454.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.2

Experimental Properties

• Color/Form: White or yellow crystals or crystalline powders
• Density: 1.2±0.1 g/cm3
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 584.5°C at 760 mmHg
• Flash Point: 249.3±27.4 °C
• Refractive Index: 1.605
• Solubility: Acetone, Chloroform, Dichloromethane
• PSA: 53.99000
• LogP: 6.21020
• Solubility: Almost insoluble in water, soluble in acetone, ethanol
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Methyl 3,4,5-Tris(benzyloxy)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Other Chemical Reagents

Additional information on Methyl 3,4,5-Tris(benzyloxy)benzoate

Methyl 3,4,5-Tris(benzyloxy)benzoate (CAS No. 70424-94-1): A Comprehensive Overview

Methyl 3,4,5-Tris(benzyloxy)benzoate (CAS No. 70424-94-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and three benzyloxy substituents. The combination of these functional groups imparts specific chemical and physical properties that make it an important intermediate in various synthetic pathways.

The chemical structure of Methyl 3,4,5-Tris(benzyloxy)benzoate can be represented as follows: C₁₉H₁₈O₅. This compound is a white crystalline solid with a molecular weight of 338.33 g/mol. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but has limited solubility in water. These solubility properties make it suitable for use in a variety of chemical reactions and processes.

In the realm of organic synthesis, Methyl 3,4,5-Tris(benzyloxy)benzoate serves as a valuable building block for the preparation of complex molecules. The benzyloxy protecting groups can be selectively removed under mild conditions, allowing for the introduction of other functional groups or the formation of more intricate molecular architectures. This flexibility is particularly useful in the synthesis of natural products and pharmaceuticals where precise control over the molecular structure is crucial.

Recent research has highlighted the potential of Methyl 3,4,5-Tris(benzyloxy)benzoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The benzyloxy substituents play a key role in modulating the biological activity by influencing the compound's ability to interact with specific cellular targets.

In addition to its pharmaceutical applications, Methyl 3,4,5-Tris(benzyloxy)benzoate has found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have explored the use of this compound as a precursor for the preparation of conductive polymers and nanomaterials. These materials have potential applications in electronics, energy storage, and sensing technologies.

The synthesis of Methyl 3,4,5-Tris(benzyloxy)benzoate typically involves several steps. One common approach is to start with 3,4,5-trihydroxybenzoic acid and protect the hydroxyl groups using benzyl chloride to form 3,4,5-tris(benzyloxy)benzoic acid. This intermediate can then be esterified with methanol to yield the final product. The reaction conditions are carefully controlled to ensure high yields and purity.

The purity and quality of Methyl 3,4,5-Tris(benzyloxy)benzoate are critical for its successful application in various fields. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing this compound. These methods provide detailed information about the molecular structure and purity, ensuring that the material meets stringent quality standards.

Safety considerations are also important when handling Methyl 3,4,5-Tris(benzyloxy)benzoate. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in a well-ventilated area or fume hood.

In conclusion, Methyl 3,4,5-Tris(benzyloxy)benzoate (CAS No. 70424-94-1) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an essential intermediate in various synthetic pathways and a promising candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound.